Cas no 1374665-26-5 (4-Thiazolamine, 5-cyclopropyl-)

• Product Name: 4-Thiazolamine, 5-cyclopropyl-
• CAS No: 1374665-26-5
• MF: C₆H₈N₂S
• MW: 140.206119537354
• CID: 5252472
• Update Time: 2025-10-06

4-Thiazolamine, 5-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolamine, 5-cyclopropyl-
• 5-Cyclopropylthiazol-4-amine

• Inchi： 1S/C6H8N2S/c7-6-5(4-1-2-4)9-3-8-6/h3-4H,1-2,7H2
• InChI Key： ZTGXBQPITZXRPP-UHFFFAOYSA-N
• SMILES： S1C(C2CC2)=C(N)N=C1

Additional information on 4-Thiazolamine, 5-cyclopropyl-

Professional Introduction to 4-Thiazolamine, 5-cyclopropyl- (CAS No. 1374665-26-5)

4-Thiazolamine, 5-cyclopropyl- (CAS No. 1374665-26-5) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the thiazole derivative class, which is well-documented for its broad spectrum of pharmacological properties. The presence of both a thiazolamine moiety and a cyclopropyl substituent in its molecular structure imparts distinct chemical and biological characteristics, making it a valuable scaffold for drug discovery and development.

The thiazolamine functional group is characterized by a sulfur atom bonded to two nitrogen atoms within a five-membered ring. This structural motif is known to exhibit significant interactions with biological targets, including enzymes and receptors, due to its ability to form hydrogen bonds and participate in π-stacking interactions. In contrast, the cyclopropyl group introduces steric hindrance and electronic effects that can modulate the compound's binding affinity and metabolic stability. These features make 4-Thiazolamine, 5-cyclopropyl- an intriguing candidate for further investigation in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the thiazolamine core interacts with target proteins through hydrogen bonding networks, while the cyclopropyl substituent may engage in hydrophobic interactions or π-cation interactions. These insights have guided the design of derivatives with enhanced potency and selectivity. For instance, modifications at the 2-position of the thiazole ring or variations in the cyclopropyl moiety have been explored to optimize pharmacokinetic profiles.

In vitro studies have demonstrated that 4-Thiazolamine, 5-cyclopropyl- exhibits promising activity against various biological targets relevant to human health. Notably, preliminary experiments indicate inhibitory effects on enzymes involved in metabolic pathways associated with inflammation and oxidative stress. The compound's ability to modulate these pathways suggests potential therapeutic applications in conditions such as cardiovascular diseases, neurodegenerative disorders, and autoimmune conditions. Furthermore, its structural similarity to known bioactive molecules has prompted investigations into its role as a lead compound for drug development.

The synthesis of 4-Thiazolamine, 5-cyclopropyl- presents unique challenges due to the delicate nature of the thiazolamine ring system. However, modern synthetic methodologies have facilitated efficient access to this compound through multi-step organic transformations. Key synthetic steps often involve cyclization reactions that establish the thiazole core, followed by functionalization at the 5-position with a cyclopropyl group. Advances in catalytic processes have also enabled greener and more sustainable synthetic routes, aligning with global efforts toward environmentally responsible chemistry.

As research progresses, 4-Thiazolamine, 5-cyclopropyl- is expected to play a pivotal role in understanding structure-activity relationships within thiazole derivatives. Its unique combination of chemical features offers a rich foundation for exploring new therapeutic modalities. Collaborative efforts between academic researchers and pharmaceutical companies are likely to accelerate the discovery of novel derivatives with improved pharmacological properties. The integration of high-throughput screening technologies with computational modeling will further enhance the efficiency of hit identification and lead optimization processes.

The potential applications of 4-Thiazolamine, 5-cyclopropyl- extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. Its structural versatility allows for modifications that could yield compounds with novel properties suitable for industrial applications. Additionally, research into its interaction with metal ions has opened up avenues for developing metal chelating agents, which are critical in treating metal toxicity and delivering targeted therapies.

In conclusion,4-Thiazolamine, 5-cyclopropyl- (CAS No. 1374665-26-5) represents a fascinating compound with significant untapped potential in medicinal chemistry. Its unique structural features and demonstrated biological activity position it as a promising candidate for further exploration in drug discovery programs worldwide. As scientific understanding continues to evolve, this molecule will undoubtedly contribute valuable insights into developing next-generation therapeutics that address unmet medical needs.